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Compound of Interest

Compound Name: Methyl 2-chloroisonicotinate

Cat. No.: B1349790

In-Depth Technical Guide: Methyl 2-
chloroisonicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Methyl 2-chloroisonicotinate, a chemical
compound relevant in various research and development applications. The information is
presented to be easily accessible and comparable for professionals in the field.

Core Molecular Data

Methyl 2-chloroisonicotinate is a pyridine derivative with significance in synthetic organic
chemistry, often serving as a building block for more complex molecules in pharmaceutical and
agrochemical research.

The fundamental molecular properties of Methyl 2-chloroisonicotinate are summarized
below. This data is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value Citations
Molecular Formula C7H6CINO:2 (1121314151161 71
Molecular Weight 171.58 g/mol (11415161718l
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Logical Relationship of Molecular Identifiers

The following diagram illustrates the direct relationship between the compound's common
name and its fundamental chemical identifiers.

(Methyl 2-ch|oroisonicotinate)

s defined by

Molecular Formula:

C7HeCINO2

results in

A
Molecular Weight:
171.58 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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